Cas no 1096815-25-6 (1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid)

• Product Name: 1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid
• CAS No: 1096815-25-6
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5733993
• PubChem ID: 43316545
• Update Time: 2025-05-19

1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• EN300-96178
• AKOS008129030
• 1-[1-(diethylamino)-1-oxopropan-2-yl]indole-4-carboxylic acid
• Z415653426
• 1096815-25-6
• 1-[1-(diethylcarbamoyl)ethyl]-1H-indole-4-carboxylic acid
• 1-[1-(diethylcarbamoyl)ethyl]-1H-indole-4-carboxylicacid
• 1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid

• Inchi： 1S/C16H20N2O3/c1-4-17(5-2)15(19)11(3)18-10-9-12-13(16(20)21)7-6-8-14(12)18/h6-11H,4-5H2,1-3H3,(H,20,21)
• InChI Key： LBGCDDSBPGMLJC-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CC2C(C(=O)O)=CC=CC1=2)N(CC)CC

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 494.6±25.0 °C at 760 mmHg
• Flash Point: 252.9±23.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid

Introduction to 1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid (CAS No. 1096815-25-6)

1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1096815-25-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a diethylcarbamoyl side chain attached to an indole core, which is further functionalized with a carboxylic acid group at the 4-position of the indole ring. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The indole moiety is a pivotal structural unit in many bioactive molecules, including several well-known pharmaceuticals and natural products. Its aromatic system and the presence of nitrogen at the 1-position contribute to its ability to interact with biological targets such as enzymes and receptors. In particular, the carboxylic acid group at the 4-position of the indole ring can participate in hydrogen bonding interactions, enhancing the compound's binding affinity to biological macromolecules. Additionally, the diethylcarbamoyl group introduces a polar moiety that can modulate solubility and pharmacokinetic properties, making it an attractive feature for medicinal chemists.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The structural diversity of indole derivatives allows for the customization of pharmacophores to target specific biological pathways. For instance, modifications at different positions of the indole ring can lead to significant changes in biological activity, making it possible to fine-tune the properties of these compounds for optimal therapeutic efficacy.

1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid has been studied for its potential role in modulating various biological processes. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression. The diethylcarbamoyl group is particularly noteworthy, as it can serve as a pharmacophore that interacts with biological targets in a manner conducive to therapeutic intervention. Furthermore, the carboxylic acid functionality provides a site for further derivatization, allowing for the creation of analogs with enhanced biological activity or improved pharmacokinetic profiles.

The synthesis of 1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The indole core is typically synthesized through methods such as the Bischler-Napieralski reaction or Fischer indole synthesis, followed by functionalization at the 4-position with a carboxylic acid group. The introduction of the diethylcarbamoyl moiety is achieved through reactions such as carbamoylation or amidation, depending on the synthetic route employed. The choice of synthetic strategy can significantly impact the yield, purity, and scalability of the final product.

In terms of pharmaceutical applications, CAS No. 1096815-25-6 holds promise as a lead compound for drug development. Its unique structural features make it amenable to further modifications that could enhance its therapeutic potential. For example, derivatization at other positions on the indole ring or introduction of additional functional groups could lead to compounds with improved bioavailability or selectivity for specific biological targets. Additionally, computational modeling techniques such as molecular docking can be used to predict how this compound interacts with potential targets, providing valuable insights into its mechanism of action.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationships (SAR) in optimizing lead compounds. By systematically modifying various parts of 1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid, researchers can identify key structural elements that contribute to its biological activity. This approach has been successfully applied to other indole derivatives, leading to the discovery of novel therapeutic agents with improved efficacy and safety profiles. The diethylcarbamoyl group and carboxylic acid functionality are particularly interesting from a SAR perspective, as they provide multiple sites for optimization.

The pharmacokinetic properties of CAS No. 1096815-25-6 are also critical factors that need to be considered during drug development. These properties include absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Understanding how this compound behaves in vivo can help researchers design formulations that enhance its bioavailability and minimize potential side effects. Techniques such as pharmacokinetic modeling and in vitro assays are commonly used to evaluate these properties before moving into clinical trials.

In conclusion,1-1-(Diethylcarbamoyl)ethyl-1H-indole-4-carboxylic Acid (CAS No. 1096815-25-6) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its indole core combined with functional groups such as diethylcarbamoyl and carboxylic acid makes it an attractive starting point for developing new therapeutic agents targeting various diseases including cancer and inflammation-related disorders. Continued research into this compound will likely yield valuable insights into its mechanism of action and potential clinical applications.